Cas no 129425-35-0 (2-(Bromomethyl)-7-(difluoromethyl)naphthalene)

2-(Bromomethyl)-7-(difluoromethyl)naphthalene is a brominated naphthalene derivative featuring a difluoromethyl substituent, offering versatile reactivity for synthetic applications. The bromomethyl group serves as a key functional handle for further modifications, enabling nucleophilic substitution or cross-coupling reactions, while the difluoromethyl moiety enhances stability and influences electronic properties. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated naphthalene scaffolds are valued for their bioactivity and metabolic stability. Its well-defined structure and reactive sites make it a valuable intermediate in the synthesis of complex molecules, facilitating the development of novel compounds with tailored properties.

2-(Bromomethyl)-7-(difluoromethyl)naphthalene structure

129425-35-0 structure

Product Name:2-(Bromomethyl)-7-(difluoromethyl)naphthalene

CAS No:129425-35-0

MF:C₁₂H₉BrF₂

MW:271.100669622421

CID:4935807

Update Time:2025-05-28

2-(Bromomethyl)-7-(difluoromethyl)naphthalene Chemical and Physical Properties

Names and Identifiers

- 2-(bromomethyl)-7-(difluoromethyl)naphthalene
- 7-(Bromomethyl)-2-(difluoromethyl)naphthalene
- 2-(Bromomethyl)-7-(difluoromethyl)naphthalene
- Inchi： 1S/C12H9BrF2/c13-7-8-1-2-9-3-4-10(12(14)15)6-11(9)5-8/h1-6,12H,7H2
- InChI Key： DXKPXRYIADBGEL-UHFFFAOYSA-N
- SMILES： BrCC1C=CC2=CC=C(C(F)F)C=C2C=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 208
XLogP3: 4.3
Topological Polar Surface Area: 0

2-(Bromomethyl)-7-(difluoromethyl)naphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219001895-500mg	7-(Bromomethyl)-2-(difluoromethyl)naphthalene	129425-35-0	98%	500mg	1,029.00 USD	2021-06-15
Alichem	A219001895-1g	7-(Bromomethyl)-2-(difluoromethyl)naphthalene	129425-35-0	98%	1g	1,651.30 USD	2021-06-15

2-(Bromomethyl)-7-(difluoromethyl)naphthalene Related Literature

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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

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4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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5. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

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Additional information on 2-(Bromomethyl)-7-(difluoromethyl)naphthalene

Comprehensive Overview of 2-(Bromomethyl)-7-(difluoromethyl)naphthalene (CAS No. 129425-35-0)

The compound 2-(Bromomethyl)-7-(difluoromethyl)naphthalene (CAS No. 129425-35-0) is a specialized naphthalene derivative that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring both bromomethyl and difluoromethyl functional groups, makes it a versatile intermediate for synthesizing complex organic molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of small-molecule inhibitors and fluorinated compounds, which are pivotal in modern therapeutics.

One of the key reasons for the growing interest in 2-(Bromomethyl)-7-(difluoromethyl)naphthalene is its role in fluorine chemistry. Fluorinated compounds are highly sought after due to their enhanced metabolic stability and bioavailability, traits that are critical in the design of next-generation pharmaceuticals. The difluoromethyl group, in particular, is known to mimic the behavior of hydroxyl or carbonyl groups, making it invaluable in medicinal chemistry. Additionally, the bromomethyl moiety serves as a reactive handle for further functionalization, enabling the creation of diverse molecular architectures.

In recent years, the demand for high-purity intermediates like 2-(Bromomethyl)-7-(difluoromethyl)naphthalene has surged, driven by advancements in automated synthesis and high-throughput screening. Laboratories and manufacturers are prioritizing compounds that offer both reactivity and selectivity, and this naphthalene derivative fits the bill perfectly. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, further enhances its utility in constructing complex heterocyclic frameworks.

From an industrial perspective, 2-(Bromomethyl)-7-(difluoromethyl)naphthalene is also gaining traction in the field of advanced materials. Its naphthalene backbone provides a rigid, aromatic core that can be tailored for applications in organic electronics, including OLEDs and photovoltaic devices. The incorporation of fluorine atoms is known to improve electron transport properties, making this compound a candidate for optoelectronic materials. As sustainability becomes a focal point in material science, researchers are also investigating its potential in green chemistry initiatives.

For those searching for CAS No. 129425-35-0 suppliers or 2-(Bromomethyl)-7-(difluoromethyl)naphthalene synthesis methods, it’s essential to note that the compound requires precise handling under controlled conditions. Reputable suppliers often provide detailed technical data sheets and analytical certificates to ensure compliance with industry standards. Furthermore, its storage and transportation must adhere to guidelines for light-sensitive and moisture-sensitive materials to maintain stability.

In summary, 2-(Bromomethyl)-7-(difluoromethyl)naphthalene (CAS No. 129425-35-0) represents a cutting-edge intermediate with broad applications in pharmaceutical research, material science, and organic synthesis. Its dual functional groups and aromatic core make it a valuable asset for scientists aiming to push the boundaries of innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the development of next-generation technologies.